Cas no 1019536-02-7 (4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline)

4-Bromo-2-methyl-N-(thiophen-3-yl)methylaniline is a brominated aromatic amine derivative featuring a thiophene-methyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for heterocyclic frameworks. The presence of both bromine and a thiophene moiety enhances its utility in Suzuki-Miyaura and other palladium-catalyzed transformations. Its structural features make it a valuable intermediate for the development of bioactive molecules, including potential pharmacophores. The compound exhibits good stability under standard conditions, facilitating handling and storage in synthetic workflows.

4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline structure

1019536-02-7 structure

Product Name:4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline

CAS No:1019536-02-7

MF:C₁₂H₁₂BrNS

MW:282.199380874634

CID:5229901

PubChem ID:28443467

Update Time:2026-03-07

4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline
- 4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
- 3-Thiophenemethanamine, N-(4-bromo-2-methylphenyl)-
- 4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline
- Inchi： 1S/C12H12BrNS/c1-9-6-11(13)2-3-12(9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
- InChI Key： NEZABTUBNAOHFI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)NCC1=CSC=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 200
XLogP3: 4.1
Topological Polar Surface Area: 40.3

4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline Pricemore >>

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